Cas no 2680672-92-6 (tert-butyl N-1-(3-bromopyridin-2-yl)-1H-pyrazol-4-ylcarbamate)

• Product Name: tert-butyl N-1-(3-bromopyridin-2-yl)-1H-pyrazol-4-ylcarbamate
• CAS No: 2680672-92-6
• MF: C₁₃H₁₅BrN₄O₂
• MW: 339.187801599503
• CID: 5620415
• PubChem ID: 165922544
• Update Time: 2025-06-11

tert-butyl N-1-(3-bromopyridin-2-yl)-1H-pyrazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680672-92-6
• EN300-28296806
• tert-butyl N-[1-(3-bromopyridin-2-yl)-1H-pyrazol-4-yl]carbamate
• tert-butyl N-1-(3-bromopyridin-2-yl)-1H-pyrazol-4-ylcarbamate

• Inchi： 1S/C13H15BrN4O2/c1-13(2,3)20-12(19)17-9-7-16-18(8-9)11-10(14)5-4-6-15-11/h4-8H,1-3H3,(H,17,19)
• InChI Key： MGWHHWBPEIQZRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1N1C=C(C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.03784g/mol
• Monoisotopic Mass: 338.03784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69Ų

Additional information on tert-butyl N-1-(3-bromopyridin-2-yl)-1H-pyrazol-4-ylcarbamate

Introduction to Tert-butyl N-1-(3-bromopyridin-2-yl)-1H-pyrazol-4-ylcarbamate (CAS No. 2680672-92-6)

Tert-butyl N-1-(3-bromopyridin-2-yl)-1H-pyrazol-4-ylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2680672-92-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole and pyridine derivatives, classes of heterocyclic compounds widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl carbamate moiety linked to a 3-bromopyridin-2-yl group and a 1H-pyrazol-4-yl substituent, contribute to its unique chemical properties and functional versatility.

The significance of Tert-butyl N-1-(3-bromopyridin-2-yl)-1H-pyrazol-4-ylcarbamate lies in its potential as a building block for the synthesis of more complex pharmacophores. The bromine atom in the 3-bromopyridin-2-yl group provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of novel molecular architectures. This capability is particularly valuable in drug discovery efforts, where modular synthesis approaches are increasingly employed to streamline the development of new therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways implicated in human diseases. Pyrazole derivatives, in particular, have been extensively studied due to their ability to modulate enzyme activity and receptor binding. The incorporation of both pyrazole and pyridine moieties into a single molecule can enhance binding affinity and selectivity, making such compounds attractive candidates for medicinal chemistry applications. The tert-butyl N-1-(3-bromopyridin-2-yl)-1H-pyrazol-4-ylcarbamate structure exemplifies this trend, offering a scaffold that can be readily modified to explore new pharmacological targets.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is associated with numerous diseases, including cancer. The pyrazole ring is known to interact with hinge regions of kinases, while the pyridine moiety can engage with allosteric sites or substrate pockets. The presence of a 3-bromopyridin-2-yl group further enhances the likelihood of binding to specific kinase domains, providing a rationale for investigating this compound as an inhibitor or modulator of kinase activity.

Recent studies have highlighted the importance of pyrazole-based compounds in oncology research. For instance, derivatives featuring similar structural motifs have been reported to exhibit inhibitory effects on tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). The tert-butyl N-1-(3-bromopyridin-2-yl)-1H-pyrazol-4-ylcarbamate could potentially serve as a lead compound or intermediate in the synthesis of such inhibitors. Its unique structural features may allow it to bind to kinase active sites with high affinity while minimizing off-target effects, thereby improving therapeutic efficacy.

The synthesis of Tert-butyl N-1-(3-bromopyridin-2-yl)-1H-pyrazol-4-ylcarbamate involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps typically include nucleophilic substitution reactions to introduce the bromine atom into the pyridine ring, followed by condensation reactions to form the pyrazole core. The final step involves carbamate formation, often achieved through reactions with cyanates or urea derivatives under acidic conditions. These synthetic routes highlight the compound's accessibility and suitability for further chemical manipulation.

The pharmaceutical industry has increasingly adopted computational chemistry techniques to accelerate drug discovery processes. Molecular modeling studies can predict how Tert-butyl N-1-(3-bromopyridin-2-yI)-1H-pyrazol-yIcarbamate interacts with biological targets at the atomic level. Such simulations can guide medicinal chemists in optimizing lead structures by identifying key interactions between the compound and its intended target(s). Additionally, virtual screening methods enable rapid assessment of large libraries of compounds for their potential binding affinity, making computational approaches indispensable in modern drug development.

In conclusion, Tert-butyl N-y-(3-bromo-pyridin-z-yI)-1H-pyr azol-yIcarbamate (CAS No. 2680672-y6) represents a promising candidate for further exploration in pharmaceutical research. Its structural features offer opportunities for designing novel therapeutic agents targeting kinases and other enzymes involved in human diseases. The availability of synthetic routes and computational tools further enhances its utility as a scaffold for drug discovery efforts. As research continues to uncover new biological functions associated with pyrazole and pyridine derivatives, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.